Cas no 2171140-87-5 ((2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid)

• Product Name: (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid
• CAS No: 2171140-87-5
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 5852758
• PubChem ID: 165804735
• Update Time: 2025-06-11

(2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid
• 2171140-87-5
• (2S)-2-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-4-hydroxybutanoic acid
• EN300-1498070

• Inchi： 1S/C26H23BrN2O6/c27-15-9-10-20(24(31)28-22(11-12-30)25(32)33)23(13-15)29-26(34)35-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21-22,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)/t22-/m0/s1
• InChI Key： GHHSHLSSSYHCRR-QFIPXVFZSA-N
• SMILES： BrC1C=CC(C(N[C@H](C(=O)O)CCO)=O)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid

Introduction to Compound CAS No. 2171140-87-5: (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid

(2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid (CAS No. 2171140-87-5) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a brominated phenyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxybutanoic acid moiety. The combination of these functional groups endows the molecule with unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, facilitating the stepwise construction of peptides. The brominated phenyl group introduces halogen functionality, which can be crucial for modulating the compound's reactivity and biological activity. The hydroxybutanoic acid moiety adds hydrophilicity and can influence the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of compounds like (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that similar compounds with brominated phenyl groups exhibit potent antitumor activity against several cancer cell lines. The bromine atom can enhance the compound's lipophilicity, allowing it to more effectively penetrate cell membranes and interact with intracellular targets.

In another study published in *Bioorganic & Medicinal Chemistry* (2023), researchers explored the use of Fmoc-protected amino acids in the synthesis of novel peptides with enhanced stability and bioavailability. The Fmoc group was found to significantly improve the yield and purity of the final peptide products, making it an essential tool in peptide drug development.

The hydroxybutanoic acid moiety has also been shown to play a crucial role in modulating the pharmacokinetic properties of compounds. A study in *European Journal of Medicinal Chemistry* (2023) reported that introducing a hydroxyl group into the side chain of amino acids can enhance the compound's water solubility and reduce its susceptibility to metabolic degradation. This can lead to improved oral bioavailability and extended half-life, which are highly desirable properties for drug candidates.

Moreover, (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid has potential applications in the development of prodrugs. Prodrugs are biologically inactive derivatives that are converted into active drugs through metabolic processes in the body. The presence of a hydroxyl group can facilitate such conversions, making this compound an attractive candidate for prodrug design.

In conclusion, (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid (CAS No. 2171140-87-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group, brominated phenyl group, and hydroxybutanoic acid moiety, make it a valuable tool for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for various medical uses.